Cas no 138642-62-3 ((2-cyanophenyl)boronic acid)

(2-cyanophenyl)boronic acid Properties

Names and Identifiers

• (2-Cyanophenyl)boronic acid
• 2-Cyanobenzeneboronic acid
• 2-Boronobenzonitrile
• 2-Cyanophenylboronic acid
• 2-Cyanophenylboronic Acid (contains varying amounts of Anhydride)
• 2-Cyanophenylboric acid
• o-Cyanophenylboronic Acid
• 2-Cyanobenzeneboronic acid [m-Cyanophenyl-4-yl]boronic acid
• [m-Cyanophenyl-4-yl]boronic acid
• 2-Cyanobenzeneboronic Acid (contains varying amounts of Anhydride)
• 2-cyanophenylboronicacid
• 2-(Dihydroxyboranyl)Benzonitrile
• Boronic acid, B-(2-cyanophenyl)-
• 2-Cyanobenzene boronic acid
• 2-cyano-phenyl-boronic acid
• Boronic acid, (cyanophenyl)-
• PubChem1808
• 2-cyanophenyl boronic acid
• 2-cyano-phenylboronic acid
• 2-cyano phenyl boronic acid
• 2-(cyano)phenylboro
• (2-cyanophenyl)boronic acid
• AKOS004116317
• EN300-121717
• AM737
• SY001119
• BP-11362
• BCP12931
• AB09482
• FT-0612117
• CS-D1705
• NPLZNDDFVCGRAG-UHFFFAOYSA-N
• AS-2691
• 138642-62-3
• HY-34469
• DTXSID00370391
• Q-102204
• 2-Cyanophenylboronic acid, >=95.0%
• AC-8796
• 2-cyano-phenyl boronic acid
• SCHEMBL11608
• (2-cyanophenyl)boronicAcid
• Z1171974299
• MFCD01632208
• C2416
• 2-(cyano)phenylboronic acid
• 2-Cyanophenylboronic acid,95%
• DTXCID20321426
• DB-031698
• 2-Cyanobenzeneboronic Acid
• STL557934
• 2-Cyanobenzeneboronic Acid; 2-Cyanophenylboronic Acid; [m-Cyanophenyl-4-yl]boronic acid; B-(2-Cyanophenyl)boronic Acid
• BBL104119
• (2-cyanophenyl)boronic Acid
• +Expand

• MDL： MFCD01632208
• InChIKey： NPLZNDDFVCGRAG-UHFFFAOYSA-N
• Inchi： 1S/C7H6BNO2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,10-11H
• SMILES： O([H])B(C1=C([H])C([H])=C([H])C([H])=C1C#N)O[H]

Computed Properties

• Exact Mass: 147.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.049
• Heavy Atom Count: 11
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• LogP: -0.76192
• PSA: 64.25000
• Refractive Index: 1.559
• Boiling Point: 376.4°Cat760mmHg
• Melting Point: 240 °C (dec.) (lit.)
• Flash Point: 181.4℃
• Solubility: Soluble in methanol.
• Color/Form: White powder
• Solubility: Not available
• Density: 1.25

(2-cyanophenyl)boronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36/37/39-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

(2-cyanophenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents